molecular formula C11H9F3O4 B8399512 Benzoic acid, 3-formyl-4-(2,2,2-trifluoro-1-methylethoxy)-

Benzoic acid, 3-formyl-4-(2,2,2-trifluoro-1-methylethoxy)-

Cat. No.: B8399512
M. Wt: 262.18 g/mol
InChI Key: JHKFGRDQVYGDKC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzoic acid, 3-formyl-4-(2,2,2-trifluoro-1-methylethoxy)- is a useful research compound. Its molecular formula is C11H9F3O4 and its molecular weight is 262.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzoic acid, 3-formyl-4-(2,2,2-trifluoro-1-methylethoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzoic acid, 3-formyl-4-(2,2,2-trifluoro-1-methylethoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9F3O4

Molecular Weight

262.18 g/mol

IUPAC Name

3-formyl-4-(1,1,1-trifluoropropan-2-yloxy)benzoic acid

InChI

InChI=1S/C11H9F3O4/c1-6(11(12,13)14)18-9-3-2-7(10(16)17)4-8(9)5-15/h2-6H,1H3,(H,16,17)

InChI Key

JHKFGRDQVYGDKC-UHFFFAOYSA-N

Canonical SMILES

CC(C(F)(F)F)OC1=C(C=C(C=C1)C(=O)O)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 3-(difluoromethyl)-4-(2,2,2-trifluoro-1-methylethoxy)benzonitrile (234 mg) were added water (2 ml) and sulfuric acid (2 ml), followed by reflux for 24 hours. After cooling to room temperature, the reaction solution was alkalified with a 5M aqueous NaOH solution, and extracted with diethyl ether (30 ml). The aqueous layer was acidified by 1M HCl, and extracted with EtOAc. The organic layer was dried over anhydrous MgSO4, and then filtered, and the filtrate was concentrated under reduced pressure. The residue was purified by silica gel column chromatography (chloroform:CH3OH=97:3 to 90:10) to obtain 3-formyl-4-(2,2,2-trifluoro-1-methylethoxy)benzoic acid (151 mg) as a white solid.
Name
3-(difluoromethyl)-4-(2,2,2-trifluoro-1-methylethoxy)benzonitrile
Quantity
234 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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